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Introduction
T-1105, a non-fluorinated analogue of favipiravir (T-705), is a promising broad-spectrum

antiviral agent.[1] Like favipiravir, T-1105 functions as a prodrug, undergoing intracellular

conversion to its active form, T-1105 ribonucleoside triphosphate (T-1105-RTP).[1] This active

metabolite then acts as a competitive inhibitor of viral RNA-dependent RNA polymerase

(RdRp), a crucial enzyme for the replication of many RNA viruses.[1][2] The development of T-
1105 derivatives with enhanced potency, selectivity, and pharmacokinetic profiles is a key

objective in the pursuit of novel antiviral therapeutics.

High-throughput screening (HTS) is an essential methodology for rapidly evaluating large

libraries of chemical compounds to identify promising drug candidates. This document provides

detailed application notes and protocols for the high-throughput screening of T-1105 derivatives

using a cytopathic effect (CPE) inhibition assay. The CPE assay is a robust and widely used

method for quantifying the ability of a compound to protect cells from virus-induced death.[3][4]

Mechanism of Action of T-1105
T-1105 exerts its antiviral activity through a multi-step intracellular process. As a prodrug, it

must first be metabolized into its active triphosphate form.[1][5] This active form, T-1105-RTP,

structurally mimics a purine nucleotide, allowing it to be recognized and incorporated into the
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nascent viral RNA chain by the viral RdRp.[6] This incorporation disrupts viral replication,

leading to the inhibition of viral propagation.[2][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1682577?utm_src=pdf-body-img
https://www.benchchem.com/product/b1682577?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682577?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. real-research.com [real-research.com]

2. Favipiravir (T-705), a broad spectrum inhibitor of viral RNA polymerase - PMC
[pmc.ncbi.nlm.nih.gov]

3. researchgate.net [researchgate.net]

4. researchgate.net [researchgate.net]

5. actanaturae.ru [actanaturae.ru]

6. chemjournal.researchfloor.org [chemjournal.researchfloor.org]

7. Structure of the SARS-CoV-2 RNA-dependent RNA polymerase in the presence of
favipiravir-RTP - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols for High-Throughput
Screening of T-1105 Derivatives]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682577#high-throughput-screening-of-t-1105-
derivatives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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